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Compound of Interest

Compound Name: 2-Fluoro-4-hydroxybenzoic Acid

Cat. No.: B042784 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Fluoro-4-hydroxybenzoic acid,

a fluorinated aromatic carboxylic acid with significant applications in materials science and as a

building block in the synthesis of pharmacologically active molecules. This document details its

chemical and physical properties, provides a detailed hypothetical synthesis protocol, and

explores its known applications.

Core Properties and Identification
2-Fluoro-4-hydroxybenzoic acid is a para-hydroxybenzoic acid derivative with a fluorine atom

at the ortho-position relative to the carboxylic acid group.[1] This substitution pattern imparts

unique chemical characteristics and reactivity.

Chemical and Physical Properties
A summary of the key quantitative data for 2-Fluoro-4-hydroxybenzoic acid is presented in

the table below for easy reference and comparison.
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Property Value Source

CAS Number 65145-13-3 [1][2]

Molecular Formula C₇H₅FO₃ [3][4]

Molecular Weight 156.11 g/mol [1][4]

Appearance
White to off-white crystalline

solid/powder
[1]

Melting Point 200 - 202 °C [1]

Purity >98% [1]

SMILES String Oc1ccc(C(O)=O)c(F)c1 [4]

InChI Key
NXWTWYULZRDBSA-

UHFFFAOYSA-N
[3][4]

Synthesis Protocol
While a specific, detailed experimental protocol for the synthesis of 2-Fluoro-4-
hydroxybenzoic acid is not readily available in the provided search results, a plausible and

detailed methodology can be adapted from the synthesis of the isomeric 4-Fluoro-2-

hydroxybenzoic acid from 2,4-difluorobenzoic acid.[5] This reaction involves a nucleophilic

aromatic substitution of one of the fluorine atoms with a hydroxyl group.

Hypothetical Experimental Protocol for the Synthesis of
2-Fluoro-4-hydroxybenzoic Acid
This protocol is based on the established synthesis of a similar compound and is presented as

a detailed guide for researchers.

Materials:

3-Fluoro-4-methoxybenzoic acid

Hydrobromic acid (48%)
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Anhydrous Sodium Sulfate

Dichloromethane

Deionized Water

Round-bottom flask

Reflux condenser

Magnetic stirrer with heating mantle

Separatory funnel

Rotary evaporator

Büchner funnel and filter paper

pH paper or meter

Procedure:

Demethylation: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, dissolve 3-Fluoro-4-methoxybenzoic acid in 48% hydrobromic acid.

Reflux: Heat the mixture to reflux (approximately 124-126 °C) and maintain this temperature

for 4-6 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

Cooling and Precipitation: After the reaction is complete, cool the flask to room temperature.

A solid precipitate of 2-Fluoro-4-hydroxybenzoic acid should form.

Isolation: Filter the precipitate using a Büchner funnel and wash the solid with cold deionized

water to remove any remaining hydrobromic acid.

Extraction (optional): For improved purity, the filtrate can be extracted with dichloromethane.

The organic layers are then combined, washed with brine, and dried over anhydrous sodium

sulfate.
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Drying: Dry the isolated solid under vacuum to remove any residual solvent.

Characterization: Confirm the identity and purity of the final product using techniques such

as NMR spectroscopy, mass spectrometry, and melting point analysis.

Synthesis Workflow Diagram
The following diagram illustrates the key steps in the proposed synthesis of 2-Fluoro-4-
hydroxybenzoic acid.
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Caption: A workflow diagram illustrating the key steps for the synthesis of 2-Fluoro-4-
hydroxybenzoic Acid.

Applications in Research and Development
2-Fluoro-4-hydroxybenzoic acid serves as a versatile building block in various fields,

primarily in the synthesis of liquid crystals and as a component in the development of novel

immunoadjuvants.

Liquid Crystal Synthesis
The specific orientation of the carboxylic acid and hydroxyl groups in 2-Fluoro-4-
hydroxybenzoic acid makes it a suitable precursor for the synthesis of mesogens used in

liquid crystals.[1] The ortho-fluorine substitution can influence the phase behavior of the

resulting liquid crystal.[1]

Immunoadjuvant Synthesis
In the field of cancer immunotherapy, 2-Fluoro-4-hydroxybenzoic acid is utilized in the

synthesis of immunoadjuvants.[1] These are substances that enhance the immune response to

an antigen. The synthesis involves the nucleophilic substitution of the deprotonated phenoxide

of 2-fluoro-4-hydroxybenzoic acid onto a polyphosphazene backbone following a ring-

opening polymerization of hexachlorocyclotriphosphazene.[1]

Logical Relationship in Immunoadjuvant Synthesis
The diagram below outlines the logical steps involved in the synthesis of a polyphosphazene-

based immunoadjuvant using 2-Fluoro-4-hydroxybenzoic acid.
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Synthesis of a Polyphosphazene Immunoadjuvant
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Caption: Logical flow of the synthesis of a polyphosphazene immunoadjuvant incorporating 2-
Fluoro-4-hydroxybenzoic Acid.

Safety and Handling
It is important to handle 2-Fluoro-4-hydroxybenzoic acid with appropriate safety precautions.

The compound is a solid, and care should be taken to avoid inhalation of dust. Standard

personal protective equipment, including safety glasses, gloves, and a lab coat, should be worn

when handling this chemical. For detailed safety information, refer to the Material Safety Data

Sheet (MSDS) provided by the supplier.
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Conclusion
2-Fluoro-4-hydroxybenzoic acid is a valuable chemical intermediate with established and

potential applications in materials science and drug discovery. Its unique structural features,

arising from the specific placement of the fluorine, hydroxyl, and carboxylic acid groups, make it

a versatile building block for the synthesis of complex molecules with tailored properties. This

guide provides a foundational understanding of its properties, a practical (though hypothetical)

synthesis route, and key applications to aid researchers and scientists in their work with this

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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